Cas no 1008-92-0 (1,4-Benzodioxan-2-carbonitrile)

• Product Name: 1,4-Benzodioxan-2-carbonitrile
• CAS No: 1008-92-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00068066
• CID: 40539
• PubChem ID: 2735839
• Update Time: 2025-11-01

1,4-Benzodioxan-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b][1,4]dioxine-2-carbonitrile
• 1,4-Benzodioxan-2-carbonitrile
• 2,3-Dihydro-benzo[1,4]dioxine-2-carbonitrile
• 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBONITRILE
• 2,3-Dihydro-1,4-benzodioxin-2-carbonitrile
• 2,3-Dihydrobenzo[1,4]dioxine-2-carbonitrile
• 2-CYANO-1,4-BENZODIOXAN
• 2-Cyano-1,4-benzodioxane
• dihydro-2,3 benzodioxinne-1,4 carbonitrile-2
• 1,4-Benzodioxin-2-carbonitrile, 2,3-dihydro-
• 2-Cyano-2,3-dihydro-1,4-benzodioxine, 2-Cyano-1,4-benzodioxane
• DTXSID50370982
• DNLJHDDOVWQQEW-UHFFFAOYSA-N
• AM20120520
• 1,4-Benzodioxane-2-carbonitrile
• 2,3-dihydro-1,4-benzodioxine-3-carbonitrile
• MB00524
• SCHEMBL706276
• Z1079179050
• HMS1665D19
• 1,4-Benzodioxin-2-carbonitrile, 2,3-dihydro
• AKOS003595210
• AT38557
• Q-200265
• A847011
• CCG-53034
• AKOS016337330
• 1008-92-0
• FT-0662565
• SR-01000642225-1
• Oprea1_549281
• AS-5519
• KM 06484
• EN300-88696
• MFCD00068066
• 2,3-Dihydro-1,4-benzodioxine-2-carbonitrile95%
• 2,3-Dihydro-1,4-benzodioxine-2-carbonitrile 95%
• 2,3-Dihydro-1,4-benzodioxin-2-carbonitrile; 2-Cyano-1,4-benzodioxan.
• DB-058522
• STK996122
• 2,3-Dihydro-benzo(1,4)dioxine-2-carbonitrile
• 600-140-8

• MDL： MFCD00068066
• Inchi： 1S/C9H7NO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,6H2
• InChI Key： DNLJHDDOVWQQEW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C#N

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.26
• Melting Point: NA
• Boiling Point: 310.7°C at 760 mmHg
• Flash Point: 310.7 °C at 760 mmHg
• Refractive Index: 1.574
• PSA: 42.25000
• LogP: 1.34998

1,4-Benzodioxan-2-carbonitrile Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Benzodioxan-2-carbonitrile

Comprehensive Overview of 1,4-Benzodioxan-2-carbonitrile (CAS No. 1008-92-0): Properties, Applications, and Industry Insights

1,4-Benzodioxan-2-carbonitrile (CAS No. 1008-92-0) is a specialized organic compound belonging to the benzodioxane family. Its molecular structure features a 1,4-benzodioxane core with a cyano (-CN) functional group at the 2-position, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique heterocyclic framework and nitrile moiety contribute to its reactivity, enabling applications in drug discovery, material science, and fine chemical production.

In recent years, the demand for 1,4-Benzodioxan-2-carbonitrile has surged due to its role in developing bioactive molecules. Researchers highlight its potential in designing central nervous system (CNS) therapeutics, particularly for conditions like anxiety and neurodegenerative disorders. This aligns with the growing public interest in mental health solutions and neuroprotective compounds—topics frequently searched in scientific databases and AI-driven platforms like ChatGPT.

The compound's physicochemical properties include a molecular weight of 161.16 g/mol and a melting point range of 45-48°C. Its lipophilic character (logP ≈ 1.2) enhances membrane permeability, a critical factor in drug development. Analytical techniques such as HPLC and GC-MS are commonly employed for purity assessment (>98% typical), addressing industry concerns about quality control in synthetic chemistry—a trending topic in ISO-certified manufacturing discussions.

From an industrial perspective, 1,4-Benzodioxan-2-carbonitrile serves as a precursor for flavor and fragrance ingredients, responding to the clean-label movement in consumer goods. Its derivatives appear in sustainable packaging materials, coinciding with Google Trends data showing increased searches for eco-friendly additives. The compound's stability under green chemistry conditions (e.g., solvent-free reactions) further enhances its appeal to manufacturers prioritizing Environmental, Social, and Governance (ESG) compliance.

Ongoing research explores the compound's utility in photoredox catalysis—a hot topic in organic synthesis forums. Its electron-deficient cyano group participates in cross-coupling reactions, enabling C-C bond formation for complex molecular architectures. This positions 1008-92-0 as a valuable building block for optoelectronic materials, aligning with investor interest in organic semiconductors for flexible displays.

Safety profiles indicate that 1,4-Benzodioxan-2-carbonitrile requires standard laboratory precautions (gloves, ventilation), with no extraordinary hazards reported—a crucial detail for researchers searching chemical handling best practices. Regulatory databases confirm its approval for use in multiple jurisdictions under REACH compliance, addressing frequent queries about global chemical regulations.

In analytical applications, the compound's distinct UV absorption (λ_max ~275 nm) facilitates detection in high-throughput screening systems. This property supports pharmaceutical companies implementing Quality by Design (QbD) principles—another trending search term in process optimization literature.

The synthesis of 1,4-Benzodioxan-2-carbonitrile typically involves nucleophilic substitution of 2-chloro-1,4-benzodioxane with metal cyanides, followed by purification via recrystallization. Recent patents highlight improved yields through microwave-assisted synthesis—a technique gaining traction in API manufacturing discussions on LinkedIn forums.

Market analysts project steady growth for benzodioxane derivatives (CAGR ~5.8% through 2030), driven by demand for specialty chemicals in Asia-Pacific markets. This data responds to frequent searches about chemical industry outlooks on business intelligence platforms.

For researchers investigating structure-activity relationships (SAR), the compound's rigid bicyclic system offers insights into molecular docking behaviors—a subject with rising interest in computational chemistry circles. Its crystal structure data (CCDC depositions) are often cited in studies of intermolecular interactions.

In conclusion, 1,4-Benzodioxan-2-carbonitrile (CAS 1008-92-0) represents a multifaceted compound bridging academic research and industrial applications. Its relevance to drug discovery, green chemistry, and advanced materials ensures continued scientific and commercial attention, making it a compound worth monitoring in chemical innovation landscapes.